6-(methoxymethyl)-N-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]pyrimidin-4-amine

• IUPAC Name: 6-(methoxymethyl)-N-[2-(2-methylpyrazol-3-yl)ethyl]pyrimidin-4-amine
• InChI: InChI=1S/C12H17N5O/c1-17-11(4-6-16-17)3-5-13-12-7-10(8-18-2)14-9-15-12/h4,6-7,9H,3,5,8H2,1-2H3,(H,13,14,15)
• InChI Key: LWTJFHQLURWGND-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CCNC2=NC=NC(=C2)COC
• Molecular Formula: C12H17N5O
• Molecular Weight: 247.30 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including compounds similar to “6-(methoxymethyl)-N-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]pyrimidin-4-amine,” involves reactions of hydroxymethyl pyrazole derivatives with primary amines, leading to various N-substituted pyrimidin-2-amine derivatives. Techniques such as one-pot synthesis using specific reagents like triethyl orthoformate and amines, or condensation with amine in the presence of a catalyst, are commonly employed to achieve the desired pyrazole and pyrimidine derivatives (Titi et al., 2020; Finlander & Pedersen, 1985).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized through various spectroscopic methods and crystallography. X-ray crystallography, for instance, has been used to elucidate the structure of synthesized compounds, revealing specific geometric parameters and the extent of electronic polarization within the substituted pyrimidine system. Techniques such as FT-IR, UV-visible spectroscopy, proton NMR, and mass spectroscopy are integral to identifying the structure and confirming the synthesis of these compounds (Titi et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving pyrazole and pyrimidine derivatives can lead to various biological activities, including antifungal, antimicrobial, and antitumor effects. The reactivity of these compounds towards different reagents under various conditions can yield a range of products with potential pharmacological applications. For example, the reaction with hydrazine hydrate can produce novel compounds with biological activity (Jafar et al., 2017).

Physical Properties Analysis

The physical properties of pyrazole and pyrimidine derivatives, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in biological systems and potential applications. These properties are often determined experimentally through methods like melting point analysis, solubility testing, and crystallization studies.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with various chemical agents, and stability under different conditions, are essential for the application of these compounds in chemical synthesis and potential drug development. Detailed analysis using techniques like NMR spectroscopy, mass spectrometry, and computational methods are employed to understand these properties and the mechanisms of reactions involved (Halim & Ibrahim, 2022).